Cas no 1804698-88-1 (Methyl 5-(difluoromethyl)-2,4-dihydroxypyridine-3-carboxylate)

• Product Name: Methyl 5-(difluoromethyl)-2,4-dihydroxypyridine-3-carboxylate
• CAS No: 1804698-88-1
• MF: C₈H₇F₂NO₄
• MW: 219.142289400101
• CID: 4917484
• Update Time: 2025-07-23

Methyl 5-(difluoromethyl)-2,4-dihydroxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(difluoromethyl)-2,4-dihydroxypyridine-3-carboxylate
• Methyl 5-(difluoromethyl)-2,4-dihydroxypyridine-3-carboxylate

• Inchi： 1S/C8H7F2NO4/c1-15-8(14)4-5(12)3(6(9)10)2-11-7(4)13/h2,6H,1H3,(H2,11,12,13)
• InChI Key： OWBHOMZYIDVJMU-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(C(C(=O)OC)=C1O)=O)F

Computed Properties

• Exact Mass: 219.03431403 g/mol
• Monoisotopic Mass: 219.03431403 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 75.6
• Molecular Weight: 219.14

Additional information on Methyl 5-(difluoromethyl)-2,4-dihydroxypyridine-3-carboxylate

Methyl 5-(difluoromethyl)-2,4-dihydroxypyridine-3-carboxylate (CAS No. 1804698-88-1): A Comprehensive Overview

Methyl 5-(difluoromethyl)-2,4-dihydroxypyridine-3-carboxylate (CAS No. 1804698-88-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, characterized by its unique structural features, holds promise in various biochemical applications, particularly in the development of novel therapeutic agents. The presence of both hydroxyl and difluoromethyl groups in its molecular framework imparts distinct chemical properties that make it a valuable scaffold for further chemical modifications and biological evaluations.

The molecular structure of Methyl 5-(difluoromethyl)-2,4-dihydroxypyridine-3-carboxylate consists of a pyridine core substituted with hydroxyl groups at the 2 and 4 positions, and a difluoromethyl group at the 5 position. Additionally, the compound features a carboxylate ester group at the 3-position, which can be further functionalized to enhance its pharmacological activity. This structural configuration not only contributes to its stability but also allows for diverse interactions with biological targets, making it an attractive candidate for drug discovery efforts.

In recent years, there has been a growing interest in exploring the potential of heterocyclic compounds in medicinal chemistry. Pyridine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. Among these derivatives, compounds containing hydroxyl and difluoromethyl substituents have shown remarkable promise in inhibiting various enzymatic pathways and modulating signal transduction mechanisms. The combination of these functional groups in Methyl 5-(difluoromethyl)-2,4-dihydroxypyridine-3-carboxylate suggests that it may exhibit potent effects on targets involved in inflammatory responses, cancer progression, and other pathological conditions.

Recent research has highlighted the significance of difluoromethyl groups in enhancing the bioactivity of small molecules. These groups can improve metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. In the context of Methyl 5-(difluoromethyl)-2,4-dihydroxypyridine-3-carboxylate, the difluoromethyl substituent at the 5-position of the pyridine ring is expected to contribute to its interaction with biological targets by increasing its lipophilicity and reducing susceptibility to enzymatic degradation. This feature makes it a compelling scaffold for designing molecules with improved pharmacological properties.

The hydroxyl groups at the 2 and 4 positions of the pyridine ring in Methyl 5-(difluoromethyl)-2,4-dihydroxypyridine-3-carboxylate also play a crucial role in determining its biological activity. Hydroxyl groups are known to participate in hydrogen bonding interactions with biological targets, which can enhance binding affinity and selectivity. Furthermore, these groups can be further modified through chemical transformations such as etherification or sulfation to tailor their pharmacological properties for specific therapeutic applications. The presence of multiple hydroxyl functionalities provides a rich platform for designing molecules with diverse biological activities.

One of the most promising areas of research involving Methyl 5-(difluoromethyl)-2,4-dihydroxypyridine-3-carboxylate is its potential application in oncology. Preclinical studies have demonstrated that pyridine derivatives containing hydroxyl and difluoromethyl groups can inhibit key enzymes involved in cancer cell proliferation and survival. For instance, compounds similar to Methyl 5-(difluoromethyl)-2,4-dihydroxypyridine-3-carboxylate have shown efficacy in blocking tyrosine kinases and other signaling molecules that are aberrantly activated in cancer cells. These findings suggest that this compound may serve as a lead molecule for developing novel anticancer agents with improved efficacy and reduced toxicity.

In addition to oncology, Methyl 5-(difluoromethyl)-2,4-dihydroxypyridine-3-carboxylate has potential applications in managing inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and cardiovascular diseases. By modulating inflammatory pathways, this compound may help alleviate symptoms associated with these conditions. Preliminary studies have indicated that pyridine derivatives can inhibit inflammatory cytokines and enzymes such as COX-2 and LOX-5, which are involved in the inflammatory response. The unique structural features of Methyl 5-(difluoromethyl)-2,4-dihydroxypyridine-3-carboxylate make it a promising candidate for further investigation in this area.

The synthesis of Methyl 5-(difluoromethyl)-2,4-dihydroxypyridine-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the difluoromethyl group is particularly challenging due to its reactivity and sensitivity to environmental conditions. However, advances in synthetic methodologies have made it possible to incorporate difluoromethoxy or difluoramino groups into organic molecules with increasing efficiency. These advancements have paved the way for synthesizing complex derivatives like Methyl 5-(difluoromethyl)-2,4-dihydroxypyridine-3-carboxylate, which can be further modified for various applications.

The pharmacokinetic properties of Methyl 5-(difluoromethyl)-2,4-dihydroxypyridine-3-carboxylate are also an important consideration in drug development. Studies have shown that pyridine derivatives can exhibit favorable pharmacokinetic profiles when properly designed. The presence of both hydrophobic and hydrophilic functional groups can influence absorption, distribution, metabolism, excretion (ADME), and toxicity (T) profiles. By optimizing these parameters through structural modifications, researchers can enhance the bioavailability and therapeutic efficacy of drug candidates like Methyl 5-(difluoromethyl)-2,4-dihydroxypyridine-3-carboxylate.

In conclusion, Methyl 5-(difluoromethyl)-2,4-dihydroxypyridine-3-carboxylate (CAS No. 1804698-88-1) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents with applications ranging from oncology to anti-inflammatory treatments. Ongoing research efforts are focused on exploring its biological activities and optimizing its pharmacological properties for clinical use. As our understanding of molecular interactions continues to advance，this compound is poised to play a crucial role in shaping future therapeutic strategies.